Cas no 1356338-73-2 ((5,5-Difluoropiperidin-3-yl)methanol hydrochloride)

• Product Name: (5,5-Difluoropiperidin-3-yl)methanol hydrochloride
• CAS No: 1356338-73-2
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• MDL: MFCD21601868
• CID: 4589970
• PubChem ID: 118798393
• Update Time: 2025-05-19

(5,5-Difluoropiperidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5,5-Difluoropiperidin-3-yl)methanol hydrochloride
• (5,5-DIFLUOROPIPERIDIN-3-YL)METHANOL HCL
• (5,5-difluoropiperidin-3-yl)methanol;hydrochloride
• SB41653
• AS-39791
• MFCD21601868
• 1356338-73-2
• AKOS027255369
• (5,5-Difluoropiperidin-3-yl)methanolhydrochloride
• EN300-321561
• CS-W001824

• MDL： MFCD21601868
• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)1-5(3-10)2-9-4-6;/h5,9-10H,1-4H2;1H
• InChI Key： MTPNBLITGLEBTH-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCC(CO)C1)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on (5,5-Difluoropiperidin-3-yl)methanol hydrochloride

Introduction to (5,5-Difluoropiperidin-3-yl)methanol hydrochloride (CAS No. 1356338-73-2)

(5,5-Difluoropiperidin-3-yl)methanol hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1356338-73-2, this compound represents a unique structural motif that has been explored for its potential biological activity and synthetic utility. The presence of fluorine atoms in the piperidine ring and the hydroxymethyl group at the 3-position introduces specific electronic and steric properties, making it a valuable scaffold for designing novel molecules.

The compound's structure, characterized by a fluorinated piperidine core, is particularly intriguing due to the inherent electronic effects of fluorine. Fluorine atoms are known to modulate the reactivity and binding affinity of molecules, often enhancing their bioavailability and metabolic stability. In the context of drug discovery, such modifications can significantly influence the pharmacokinetic profile of candidate compounds. The hydroxymethyl group at the 3-position further extends the possibilities for functionalization, allowing for further derivatization and exploration of different biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in developing therapeutic agents. Piperidine derivatives, in particular, have been widely studied for their role in various pharmacological applications. The introduction of fluorine atoms into these structures has been shown to improve both the potency and selectivity of drug candidates. For instance, fluorinated piperidine compounds have demonstrated promising activity in targeting neurological disorders, where precise modulation of molecular interactions is crucial.

One of the most compelling aspects of (5,5-Difluoropiperidin-3-yl)methanol hydrochloride is its potential as a building block for more complex molecules. The compound's versatility allows it to be incorporated into larger scaffolds through various chemical transformations, such as nucleophilic substitution or condensation reactions. These reactions can be tailored to introduce additional functional groups or linkages, enabling the synthesis of diverse libraries of compounds for high-throughput screening.

In academic research, this compound has been utilized in studies aimed at understanding the relationship between molecular structure and biological activity. Researchers have explored its interactions with enzymes and receptors, providing insights into how fluorine substitution affects binding affinity and efficacy. Such studies are critical for rational drug design, where structural modifications are made based on empirical data to optimize therapeutic outcomes.

The hydrochloride salt form of (5,5-Difluoropiperidin-3-yl)methanol enhances its solubility and stability, making it more suitable for various applications in research and development. This salt form is particularly useful in solution-based assays and crystallization studies, where maintaining consistent concentration and purity is essential. The improved solubility also facilitates its use in formulations intended for in vivo studies, where bioavailability is a key consideration.

From a synthetic chemistry perspective, (5,5-Difluoropiperidin-3-yl)methanol hydrochloride serves as an important intermediate in multi-step syntheses. The availability of this compound allows researchers to streamline their synthetic routes by avoiding complex starting materials or harsh reaction conditions. This efficiency is particularly valuable in industrial settings where cost-effectiveness and scalability are paramount.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have shown interest in fluorinated piperidine derivatives due to their potential therapeutic benefits. The unique combination of structural features in (5,5-Difluoropiperidin-3-yl)methanol hydrochloride makes it a promising candidate for further development into novel drugs targeting various diseases.

Future research directions may focus on exploring new synthetic methodologies to enhance the accessibility of this compound and its derivatives. Advances in catalytic processes and green chemistry could provide more sustainable routes for production, reducing environmental impact while maintaining high yields and purity standards. Additionally, computational modeling techniques could be employed to predict the behavior of fluorinated piperidine compounds before experimental validation.

In conclusion, (5,5-Difluoropiperidin-3-yl)methanol hydrochloride (CAS No. 1356338-73-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its role as a versatile building block and intermediate underscores its importance in both academic research and industrial applications. As our understanding of fluorinated heterocycles continues to grow, compounds like this are likely to play an increasingly crucial role in the development of next-generation therapeutics.